Cas no 1181405-14-0 (methyl 2-hydroxy-3-(2-methylphenyl)propanoate)

Methyl 2-hydroxy-3-(2-methylphenyl)propanoate is a chiral ester derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a hydroxyl group and a 2-methylphenyl substituent, offering versatility in stereoselective reactions. The compound's ester functionality enhances solubility in organic solvents, facilitating purification and further derivatization. The presence of both hydroxyl and aromatic groups allows for selective modifications, making it a valuable building block for fine chemicals. Its stability under standard conditions ensures reliable handling and storage. This compound may serve as a precursor for bioactive molecules or chiral auxiliaries, depending on synthetic requirements. Careful control of reaction conditions is advised to preserve stereochemical integrity during transformations.
methyl 2-hydroxy-3-(2-methylphenyl)propanoate structure
1181405-14-0 structure
Product name:methyl 2-hydroxy-3-(2-methylphenyl)propanoate
CAS No:1181405-14-0
MF:C11H14O3
MW:194.227063655853
CID:6293822
PubChem ID:64985323

methyl 2-hydroxy-3-(2-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-(2-methylphenyl)propanoate
    • MFCD11935398
    • 1181405-14-0
    • CS-0237379
    • AKOS014316422
    • EN300-1828816
    • SY338798
    • Methyl 2-hydroxy-3-(o-tolyl)propanoate
    • Inchi: 1S/C11H14O3/c1-8-5-3-4-6-9(8)7-10(12)11(13)14-2/h3-6,10,12H,7H2,1-2H3
    • InChI Key: MUGDUYPNCNRHOE-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 194.094294304g/mol
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 1.8

methyl 2-hydroxy-3-(2-methylphenyl)propanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1828816-10.0g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
10g
$4236.0 2023-05-23
Enamine
EN300-1828816-5.0g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
5g
$2858.0 2023-05-23
Enamine
EN300-1828816-1.0g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
1g
$986.0 2023-05-23
Enamine
EN300-1828816-5g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
5g
$2858.0 2023-09-19
Aaron
AR027ZWN-5g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
5g
$3955.00 2023-12-16
1PlusChem
1P027ZOB-100mg
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
100mg
$485.00 2023-12-26
Enamine
EN300-1828816-10g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
10g
$4236.0 2023-09-19
Aaron
AR027ZWN-1g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
1g
$1381.00 2025-02-15
Aaron
AR027ZWN-2.5g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
2.5g
$2681.00 2023-12-16
1PlusChem
1P027ZOB-10g
methyl 2-hydroxy-3-(2-methylphenyl)propanoate
1181405-14-0 95%
10g
$5298.00 2023-12-26

Additional information on methyl 2-hydroxy-3-(2-methylphenyl)propanoate

Comprehensive Analysis of Methyl 2-hydroxy-3-(2-methylphenyl)propanoate (CAS 1181405-14-0): Properties, Applications, and Industry Trends

Methyl 2-hydroxy-3-(2-methylphenyl)propanoate (CAS 1181405-14-0) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This ester derivative combines a hydroxy group with an aromatic methylphenyl moiety, making it valuable for synthetic applications. Recent studies highlight its role as a chiral building block in asymmetric synthesis, particularly for bioactive molecules. The compound's molecular structure (C11H14O3) features a propanoate backbone with strategic substitutions that enhance its reactivity profile.

In 2023-2024, researchers have focused on green synthesis methods for compounds like methyl 2-hydroxy-3-(2-methylphenyl)propanoate, responding to the industry's demand for sustainable chemistry. The compound's low environmental persistence and biodegradable ester linkage align with current green chemistry principles. Analytical techniques such as HPLC purity testing and NMR structural confirmation are critical for quality control, especially when used in pharmaceutical intermediates.

The fragrance industry has shown growing interest in CAS 1181405-14-0 due to its potential as a scent modifier. Its balanced hydrophilicity-lipophilicity allows effective incorporation in perfume fixatives, while the methylphenyl group contributes aromatic complexity. Manufacturers are exploring its synergy with natural essential oils to create novel sustainable fragrance compositions.

From a material science perspective, this compound demonstrates interesting polymeric compatibility. The hydroxy and ester functionalities enable its use as a monomer modifier in specialty polymers. Recent patent filings describe its incorporation in UV-curable resins and biodegradable plastics, particularly where controlled hydrophobicity is required. These applications benefit from the compound's thermal stability (decomposition temperature >200°C).

Quality specifications for methyl 2-hydroxy-3-(2-methylphenyl)propanoate typically require ≥98% purity, with strict limits on residual solvents and heavy metal content. The pharmaceutical-grade material must pass genotoxicity screening when intended for drug development. Storage recommendations emphasize airtight containers under nitrogen atmosphere to prevent ester hydrolysis and oxidative degradation.

Emerging research explores the compound's potential in agrochemical formulations. Its systemic mobility in plants and metabolic stability make it a candidate for prodrug development in crop protection. However, regulatory compliance requires thorough ecotoxicity assessments, especially regarding aquatic organism impact.

The global market for CAS 1181405-14-0 reflects broader trends in specialty chemicals. While Asia dominates production capacity, European manufacturers lead in high-purity synthesis. Supply chain considerations highlight the importance of dual sourcing for this material, particularly given its growing use in personal care products and advanced material science applications.

Analytical challenges include distinguishing positional isomers during quality assurance testing. Advanced techniques like chiral chromatography and mass spectrometry fragmentation analysis are employed to verify the 2-methylphenyl substitution pattern. These methods ensure batch-to-batch consistency for GMP applications.

Future development directions include enzymatic synthesis routes and continuous flow manufacturing processes for methyl 2-hydroxy-3-(2-methylphenyl)propanoate. The compound's versatility positions it as a focus for process intensification studies, particularly in green chemistry initiatives aiming to reduce organic solvent consumption.

For researchers working with CAS 1181405-14-0, proper handling procedures should include PPE recommendations (nitrile gloves, safety goggles) and engineering controls (fume hoods). While not classified as hazardous under current regulations, its dust explosion potential requires attention in industrial-scale operations.

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